Cas no 1805511-61-8 (4,5-Bis(trifluoromethyl)-2-ethylbenzyl alcohol)
4,5-Bis(trifluoromethyl)-2-ethylbenzyl alcohol is a fluorinated benzyl alcohol derivative characterized by its two trifluoromethyl groups and an ethyl substituent on the aromatic ring. This structure imparts unique physicochemical properties, including enhanced lipophilicity and electron-withdrawing effects, making it valuable in pharmaceutical and agrochemical synthesis. The presence of trifluoromethyl groups improves metabolic stability and bioavailability, while the benzyl alcohol moiety offers functional versatility for further derivatization. Its high purity and well-defined structure ensure consistent performance in applications such as intermediates for bioactive molecules or ligands in catalytic systems. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.
1805511-61-8 structure
Product Name:4,5-Bis(trifluoromethyl)-2-ethylbenzyl alcohol
CAS No:1805511-61-8
MF:C11H10F6O
MW:272.18692445755
CID:4794151
Update Time:2025-05-20
4,5-Bis(trifluoromethyl)-2-ethylbenzyl alcohol Chemical and Physical Properties
Names and Identifiers
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- 4,5-Bis(trifluoromethyl)-2-ethylbenzyl alcohol
-
- Inchi： 1S/C11H10F6O/c1-2-6-3-8(10(12,13)14)9(11(15,16)17)4-7(6)5-18/h3-4,18H,2,5H2,1H3
- InChI Key： SWXNXFVZORCCCM-UHFFFAOYSA-N
- SMILES： FC(C1=CC(CC)=C(CO)C=C1C(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 272
- XLogP3: 3.6
- Topological Polar Surface Area: 20.2
4,5-Bis(trifluoromethyl)-2-ethylbenzyl alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014001704-1g |
4,5-Bis(trifluoromethyl)-2-ethylbenzyl alcohol |
1805511-61-8 | 97% | 1g |
1,534.70 USD | 2021-05-31 |
4,5-Bis(trifluoromethyl)-2-ethylbenzyl alcohol Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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